Cas no 79795-25-8 (5-Methoxy-2-methyl-α-naphthol)
5-Methoxy-2-methyl-α-naphthol Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-2-methylnaphthalen-1-ol
- 1-Naphthalenol, 5-methoxy-2-methyl-
- 5-Methoxy-2-methyl-α-naphthol
- DTXSID80229919
- 79795-25-8
-
- Inchi: 1S/C12H12O2/c1-8-6-7-9-10(12(8)13)4-3-5-11(9)14-2/h3-7,13H,1-2H3
- InChI Key: VJSUBEOOUUUQMY-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2=C(C(C)=CC=C21)O
Computed Properties
- Exact Mass: 188.083729621g/mol
- Monoisotopic Mass: 188.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.5Ų
5-Methoxy-2-methyl-α-naphthol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M263650-50mg |
5-Methoxy-2-methyl-α-naphthol |
79795-25-8 | 50mg |
$110.00 | 2023-05-18 | ||
| TRC | M263650-100mg |
5-Methoxy-2-methyl-α-naphthol |
79795-25-8 | 100mg |
$201.00 | 2023-05-18 | ||
| TRC | M263650-250mg |
5-Methoxy-2-methyl-α-naphthol |
79795-25-8 | 250mg |
$442.00 | 2023-05-18 | ||
| TRC | M263650-500mg |
5-Methoxy-2-methyl-α-naphthol |
79795-25-8 | 500mg |
$833.00 | 2023-05-18 |
5-Methoxy-2-methyl-α-naphthol Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-Methoxy-2-methyl-α-naphthol
Introduction to 5-Methoxy-2-methyl-α-naphthol (CAS No. 79795-25-8)
5-Methoxy-2-methyl-α-naphthol, identified by the Chemical Abstracts Service Number (CAS No.) 79795-25-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This naphthol derivative, characterized by its methoxy and methyl substituents on the α-naphthol backbone, has garnered attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and material science. The structural features of this compound contribute to its unique reactivity and potential utility in various chemical transformations.
The molecular structure of 5-Methoxy-2-methyl-α-naphthol consists of a naphthalene ring system with an hydroxyl group at the 2-position (α-position) and a methoxy group at the 5-position, alongside a methyl group at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (hydroxyl) groups enhances its participation in various organic reactions, including oxidation, reduction, and condensation reactions.
In recent years, 5-Methoxy-2-methyl-α-naphthol has been explored for its potential applications in pharmaceutical development. Its structural motif is reminiscent of several bioactive natural products and pharmaceuticals, suggesting that it may serve as a precursor or scaffold for drug discovery. Researchers have been particularly interested in its role as a building block for heterocyclic compounds, which are prevalent in many therapeutic agents. The compound's ability to undergo selective functionalization at multiple sites makes it a promising candidate for constructing intricate molecular architectures.
One of the most compelling aspects of 5-Methoxy-2-methyl-α-naphthol is its utility in synthesizing complex organic molecules through multi-step pathways. For instance, it can be converted into various derivatives by introducing additional functional groups or by altering existing ones. These derivatives have shown promise in preliminary studies as intermediates for antifungal, anti-inflammatory, and even anticancer agents. The flexibility offered by its naphthalene core allows chemists to tailor the compound's properties to meet specific pharmacological requirements.
The synthesis of 5-Methoxy-2-methyl-α-naphthol typically involves a series of well-established organic reactions. One common approach begins with the methylation of 2-hydroxy-naphthalene derivatives followed by selective methoxylation. Advanced synthetic techniques, such as catalytic hydrogenation or cross-coupling reactions, can further modify the molecule to achieve desired structural motifs. These synthetic strategies highlight the compound's adaptability and its suitability for industrial-scale production.
Recent advancements in computational chemistry have also enhanced our understanding of 5-Methoxy-2-methyl-α-naphthol's reactivity and potential applications. Molecular modeling studies have predicted novel reaction pathways and optimized synthetic routes, reducing experimental trial-and-error. These computational insights are particularly valuable in drug discovery pipelines, where rapid screening of candidate compounds is essential for identifying promising leads.
In addition to its pharmaceutical relevance, 5-Methoxy-2-methyl-α-naphthol has found applications in material science. Its aromatic structure and ability to form stable complexes with metal ions make it a candidate for developing new materials with specialized properties. For example, it has been investigated as a ligand in coordination chemistry, where it can bind transition metals to form catalytically active complexes. Such complexes are useful in various industrial processes, including polymerization and organic synthesis.
The environmental impact of using 5-Methoxy-2-methyl-α-naphthol as a chemical intermediate has also been considered. Studies have evaluated its biodegradability and toxicity profiles to ensure that its use does not pose significant environmental risks. Efforts have been made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices are increasingly important in modern chemical research and industrial applications.
Future research directions for 5-Methoxy-2-methyl-α-naphthol include exploring its role in developing novel therapeutics and advanced materials. Collaborative efforts between chemists, biologists, and material scientists are expected to yield innovative applications that leverage its unique structural features. As our understanding of molecular interactions deepens, so too will the potential uses for this versatile compound.
In conclusion,5-Methoxy-2-methyl-α-naphthol (CAS No. 79795-25-8) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its structural versatility, reactivity profile, and potential applications make it a cornerstone compound in contemporary chemical research. As new discoveries continue to emerge,5-Methoxy-2-methyl-α-naphthol is poised to play an increasingly important role in shaping the future of pharmaceuticals and materials science.
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